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Compound of Interest

Compound Name: Bis(cyanopropyl)dichlorosilane

Cat. No.: B091294

An In-depth Technical Guide to Bis(cyanopropyl)dichlorosilane

For Researchers, Scientists, and Drug Development Professionals

Abstract

Bis(cyanopropyl)dichlorosilane is a bifunctional organosilane molecule of interest in
materials science and as a potential precursor in the development of advanced materials. Its
structure, featuring two cyanopropyl groups and two reactive chlorine atoms attached to a
central silicon atom, allows for a variety of chemical transformations. The cyano groups offer
polarity and potential for further functionalization, while the dichlorosilyl group enables
hydrolysis, condensation, and substitution reactions. This technical guide provides a
comprehensive overview of the molecular structure, physicochemical properties, a detailed
experimental protocol for its synthesis, and a discussion of its potential applications, particularly
in the context of drug delivery systems.

Molecular Structure and Properties

Bis(cyanopropyl)dichlorosilane, with the chemical formula CsH12CIz2N2Si, possesses a
tetrahedral geometry around the central silicon atom. The two chlorines and the carbon atoms
of the two cyanopropyl chains are bonded to the silicon.

Physicochemical Properties
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The known physicochemical properties of bis(cyanopropyl)dichlorosilane are summarized in
the table below. These properties are crucial for its handling, storage, and application in various
chemical processes.

Property Value Reference
Molecular Formula CsH12CI2N2Si

Molecular Weight 235.19 g/mol

CAS Number 1071-17-6

Appearance Colorless to pale yellow liquid

Boiling Point 173-177 °C at 1 mmHg [11[2]
Density 1.166 g/cm3 at 25 °C [2]
Refractive Index 1.4799 at 20 °C [1112]

Flash Point 95 °C [2]

) o Reacts rapidly with moisture
Hydrolytic Sensitivity ]
and protic solvents

Spectroscopic and Structural Data

Detailed spectroscopic and structural data for bis(cyanopropyl)dichlorosilane are not
extensively reported in publicly available literature. However, based on the known structure, the
following characteristic spectroscopic features would be expected:
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Spectroscopic Data (Expected) Characteristic Features

Resonances corresponding to the propyl chain
protons (-CHz-CH2-CH2-CN), with distinct

1H NMR , ,
chemical shifts for the protons alpha, beta, and
gamma to the silicon atom and the cyano group.
Signals for the three unique carbon atoms of the

13C NMR _ o
propyl chain and the carbon of the nitrile group.
A characteristic sharp absorption band for the
nitrile (C=N) stretching vibration around 2240-

FT-IR 2260 cm™1, Bands corresponding to C-H
stretching, Si-C stretching, and Si-Cl stretching
would also be present.
The mass spectrum would show the molecular
ion peak and characteristic fragmentation

Mass Spectrometry patterns, including the loss of chlorine atoms
and cyanopropy! groups. The isotopic pattern for
two chlorine atoms would be observable.

Structural Parameters (Estimated) Value Range

Si-Cl Bond Length 2.03-2.05A

Si-C Bond Length 1.84-1.86 A

CI-Si-Cl Bond Angle ~109.5°

C-Si-C Bond Angle ~109.5°

Synthesis of Bis(cyanopropyl)dichlorosilane

The primary method for the synthesis of bis(cyanopropyl)dichlorosilane is the hydrosilylation
of allyl cyanide with dichlorosilane.[3][4] This reaction involves the addition of the Si-H bond of
dichlorosilane across the carbon-carbon double bond of allyl cyanide, typically catalyzed by a
platinum-based catalyst.
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Experimental Protocol: Hydrosilylation of Allyl Cyanide

The following is a generalized experimental protocol based on similar hydrosilylation reactions.

[3]

Materials:

 Dichlorosilane (H2SiCl2)

¢ Allyl cyanide (CH2=CHCH2CN)

o Hexachloroplatinic acid solution (Speier's catalyst) or Karstedt's catalyst in a suitable solvent
(e.g., isopropanol)

e Anhydrous toluene (or other suitable inert solvent)
 Inert gas (Argon or Nitrogen)

Equipment:

Three-necked round-bottom flask equipped with a magnetic stirrer, reflux condenser, and a
dropping funnel.

Inert gas supply line.

Heating mantle.

Distillation apparatus for purification.

Procedure:

The reaction apparatus is thoroughly dried and assembled under an inert atmosphere.

A solution of allyl cyanide in anhydrous toluene is charged into the reaction flask.

A catalytic amount of the platinum catalyst is added to the flask.

The mixture is heated to a gentle reflux.
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» Dichlorosilane is added dropwise to the refluxing mixture from the dropping funnel over a
period of 1-2 hours.

 After the addition is complete, the reaction mixture is maintained at reflux for an additional 2-
4 hours to ensure complete reaction.

e The reaction progress can be monitored by FT-IR spectroscopy by observing the
disappearance of the Si-H stretching band.

 After cooling to room temperature, the solvent is removed under reduced pressure.

e The crude product is purified by vacuum distillation to yield pure
bis(cyanopropyl)dichlorosilane.

Applications in Drug Development

While direct applications of bis(cyanopropyl)dichlorosilane in drug development are not
widely documented, its chemical nature suggests potential as a precursor or building block in
the synthesis of drug delivery systems. Organosilanes are increasingly utilized in
pharmaceutical and biomedical applications due to their biocompatibility and tunable
properties.[5]

The cyano groups in bis(cyanopropyl)dichlorosilane can be hydrolyzed to carboxylic acids or
reduced to amines, providing functional handles for the attachment of drug molecules, targeting
ligands, or hydrophilic polymers like polyethylene glycol (PEG). The dichlorosilyl group can be
hydrolyzed to form silanols, which can then undergo condensation to form polysiloxane
networks. This allows for the creation of silica-based nanoparticles or coatings for drug delivery
vehicles.

The polarity imparted by the cyano groups could also be advantageous in modulating the
solubility and release characteristics of encapsulated drugs.

Visualizations
Molecular Structure of Bis(cyanopropyl)dichlorosilane
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Caption: Molecular structure of bis(cyanopropyl)dichlorosilane.

Synthesis Workflow
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Caption: General workflow for the synthesis of bis(cyanopropyl)dichlorosilane.

Safety and Handling

Bis(cyanopropyl)dichlorosilane is a reactive chemical and should be handled with
appropriate safety precautions in a well-ventilated fume hood. It is sensitive to moisture and will
react with water and other protic solvents to release hydrogen chloride gas, which is corrosive
and toxic. Personal protective equipment, including gloves, safety glasses, and a lab coat,
should be worn at all times.

Conclusion

Bis(cyanopropyl)dichlorosilane is a valuable bifunctional organosilane with potential
applications in materials science and as a precursor for more complex molecules. This guide
has provided an overview of its known properties, a detailed synthesis protocol, and a
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perspective on its potential utility in drug development. Further research into the specific
properties and applications of this compound is warranted to fully explore its capabilities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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